3-ethyl-5-fluoroaniline hydrochloride
Description
3-ethyl-5-fluoroaniline hydrochloride, also known as 3-EFAH, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of the aromatic amine aniline, and is used as a starting material in the synthesis of other compounds. 3-EFAH is a colorless, crystalline solid with a melting point of 86-87°C and a boiling point of 180-182°C. It is soluble in water, ethanol, and other organic solvents.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-5-fluoroaniline hydrochloride can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "3-ethylphenol", "sodium hydroxide", "fluorine gas", "aniline", "hydrochloric acid", "sodium nitrite" ], "Reaction": [ "Step 1: 3-ethylphenol is reacted with sodium hydroxide to form 3-ethylphenoxide.", "Step 2: Fluorine gas is bubbled through 3-ethylphenoxide to form 3-ethyl-5-fluorophenol.", "Step 3: 3-ethyl-5-fluorophenol is then reacted with aniline in the presence of hydrochloric acid to form 3-ethyl-5-fluoroaniline.", "Step 4: Finally, 3-ethyl-5-fluoroaniline is converted to its hydrochloride salt by reacting it with hydrochloric acid and sodium nitrite." ] } | |
CAS RN |
2639462-08-9 |
Molecular Formula |
C8H11ClFN |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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